Cas no 89263-89-8 (Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-)

Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)- structure
89263-89-8 structure
Product Name:Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-
CAS No:89263-89-8
MF:C17H15NO3
MW:281.305904626846
CID:606254
PubChem ID:71323191
Update Time:2025-04-19

Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-
    • 3-(2-methoxyphenyl)-5-(4-methoxyphenyl)-1,2-oxazole
    • 89263-89-8
    • 3-(2-Methoxyphenyl)-5-(4-methoxyphenyl)isoxazole
    • DTXSID10752801
    • Inchi: 1S/C17H15NO3/c1-19-13-9-7-12(8-10-13)17-11-15(18-21-17)14-5-3-4-6-16(14)20-2/h3-11H,1-2H3
    • InChI Key: BZHBDGBLLSDSLA-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC=CC=2OC)=N1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 281.10519334g/mol
  • Monoisotopic Mass: 281.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.5Ų
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